
An In-depth Technical Guide to 3-
Ethoxythiophenol

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: 3-Ethoxythiophenol

Cat. No.: B1585842 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of 3-Ethoxythiophenol, a key building block in

organic synthesis with significant potential in materials science and drug discovery. Authored

from the perspective of a Senior Application Scientist, this document synthesizes its

fundamental properties, handling protocols, and applications, grounded in authoritative

sources.

Core Molecular and Physical Properties
3-Ethoxythiophenol, identified by the CAS Number 86704-82-7, is an aromatic thiol

compound. Its core identity is defined by its molecular formula and weight, which are

fundamental for all stoichiometric and analytical considerations.[1][2][3][4][5]

Table 1: Core Identifiers and Molecular Properties of 3-Ethoxythiophenol
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Property Value Source(s)

Molecular Formula C₈H₁₀OS [1][3][4][5]

Molecular Weight 154.23 g/mol [2][3][5][6]

Linear Formula C₂H₅OC₆H₄SH [2]

CAS Number 86704-82-7 [1][2][3][7]

Synonyms
3-Ethoxybenzenethiol,

Benzenethiol, 3-ethoxy-
[1][7]

The physical characteristics of a compound are critical for its application in experimental

settings, dictating everything from reaction conditions to storage requirements. 3-
Ethoxythiophenol is a colorless to pale yellow liquid characterized by a strong, unpleasant

stench typical of thiol compounds.[7][8]

Table 2: Physicochemical Properties of 3-Ethoxythiophenol

Property Value Source(s)

Appearance Colorless to pale yellow liquid [7][8]

Odor Stench [7]

Density 1.096 g/cm³ at 25 °C [7]

Boiling Point 238 - 239 °C [2][7]

Flash Point 110 °C (closed cup) [2][7]

Refractive Index n20/D 1.5706 [2]

Safety, Handling, and Storage
Due to its hazardous nature, the proper handling and storage of 3-Ethoxythiophenol are

paramount to ensure laboratory safety. The compound is classified as a skin and eye irritant

and may cause respiratory irritation.[2]
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Hazard Identification and Precautionary Measures
Hazard Classifications: Skin Irritation (Category 2), Serious Eye Irritation (Category 2),

Specific target organ toxicity — single exposure (Category 3 - Respiratory system).[2]

Signal Word: Warning.[2]

Hazard Statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation),

H335 (May cause respiratory irritation).[2]

The necessary workflow for handling this chemical involves a sequence of preventative

measures to minimize exposure and risk.
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Preparation

Handling

Storage & Disposal

Consult Safety Data Sheet (SDS)

Don Personal Protective Equipment (PPE)
(Gloves, Eyeshields, Respirator)

Work in a well-ventilated area
(e.g., fume hood)

Avoid breathing vapors/mist

Avoid contact with skin and eyes

Store in a cool, dry, well-ventilated place

Keep container tightly closed

Dispose of as hazardous waste

Click to download full resolution via product page

Caption: Recommended workflow for safely handling 3-Ethoxythiophenol.
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First Aid and Emergency Procedures
Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.[7]

Skin Contact: Wash with plenty of soap and water.[2]

Inhalation: Move person into fresh air and keep comfortable for breathing.

Ingestion: Do not induce vomiting. Rinse mouth.

Synthesis and Characterization
While specific, detailed protocols for the synthesis of 3-Ethoxythiophenol are not widely

published in top-tier journals, its availability from various chemical suppliers indicates that

established manufacturing processes exist.[9][10] The general synthesis of substituted

thiophenols often involves the reduction of corresponding sulfonyl chlorides or the reaction of

aryl halides with a sulfur source.

Spectroscopic Characterization
The identity and purity of 3-Ethoxythiophenol can be confirmed using standard analytical

techniques. An Attenuated Total Reflectance Infrared (ATR-IR) spectrum is available and

provides key information about its functional groups.[11]

Table 3: Key Spectroscopic Data for 3-Ethoxythiophenol
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Technique Data Source Key Features (Expected)

ATR-IR SpectraBase[11]

- S-H stretch (thiol) ~2550

cm⁻¹- C-O-C stretch (ether)

~1250-1000 cm⁻¹- Aromatic C-

H and C=C stretches

¹H NMR Predicted

- Aromatic protons (m, ~6.7-7.2

ppm)- O-CH₂ quartet (~4.0

ppm)- S-H singlet (~3.4 ppm)-

CH₃ triplet (~1.4 ppm)

¹³C NMR Predicted

- Aromatic carbons (~110-160

ppm)- O-CH₂ carbon (~63

ppm)- CH₃ carbon (~15 ppm)

Mass Spec Predicted
Molecular Ion (M⁺) at m/z =

154.05

The logical flow for synthesizing and verifying a compound like 3-Ethoxythiophenol is a multi-

step process that ensures the final product meets the required specifications for research and

development.
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Synthesis

Work-up & Purification

Analysis & Characterization

Select Starting Materials
(e.g., 3-ethoxy-benzenesulfonyl chloride)

Perform Reduction Reaction

Extraction and Washing

Column Chromatography or Distillation

Spectroscopic Analysis
(NMR, IR, MS)

Purity Assessment
(HPLC, GC)

Click to download full resolution via product page

Caption: General workflow for synthesis and quality control.

Applications in Research and Development
3-Ethoxythiophenol serves as a valuable intermediate and building block in several areas,

most notably in materials science and as a potential scaffold in medicinal chemistry.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/product/b1585842?utm_src=pdf-body-img
https://www.benchchem.com/product/b1585842?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1585842?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Materials Science
A primary application of 3-Ethoxythiophenol is in the functionalization of gold nanoparticles.

The thiol group has a strong affinity for gold surfaces, allowing for the creation of self-

assembled monolayers. These modified nanoparticles are utilized in the development of

advanced sensor technologies:

Chemiresistor Sensors: For the detection and quantification of volatile organic compounds

like benzene, toluene, and xylene in water samples.[2]

Flexible and Tunable Sensors: Monolayer-capped nanoparticles (MCNPs) based on 3-
Ethoxythiophenol are being explored for applications in electronic skin (e-skin) devices due

to their unique sensory properties.[2]

Organic Synthesis and Drug Discovery
In the pharmaceutical and agrochemical industries, 3-Ethoxythiophenol is employed as a

starting material or intermediate.[9] Its bifunctional nature—possessing both a nucleophilic thiol

and an ether linkage on an aromatic ring—allows for diverse chemical modifications. This

makes it a useful component for constructing more complex molecules with potential biological

activity. While specific drug molecules derived directly from 3-Ethoxythiophenol are not

prominently cited, its structural motif is relevant in the broader context of developing novel

therapeutic agents. The thiol group can be used to link to other molecules or to interact with

biological targets.

Conclusion
3-Ethoxythiophenol is a specialized chemical with well-defined physical and hazardous

properties. Its primary utility lies in the field of materials science for the creation of sophisticated

nanoparticle-based sensors. Furthermore, its role as an intermediate in organic synthesis

provides a foundation for its use in the development of new pharmaceuticals and

agrochemicals. Adherence to strict safety protocols is essential when working with this

compound. This guide provides the foundational knowledge required for its effective and safe

use in a research and development setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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